Cas no 3077-46-1 ((2S,3S)-2-Acetamido-3-methylpentanoic acid)
3077-46-1 structure
Product Name:(2S,3S)-2-Acetamido-3-methylpentanoic acid
CAS No:3077-46-1
MF:C8H15NO3
MW:173.209602594376
MDL:MFCD00066072
CID:43783
PubChem ID:7036275
Update Time:2025-04-18
(2S,3S)-2-Acetamido-3-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- N-Acetyl-L-isoleucine
- (2S,3S)-2-Acetamido-3-methylpentanoic acid
- Ac-Ile-OH
- Ac-L-Ile-OH
- (2S,3S)-N-acetyl-2-amino-3-methylpentanoic acid
- ACETYL-L-ISOLEUCINE
- AC-ISOLEUCINE
- L(+)-N-Acetylisoleucine
- L-Isoleucine,N-acetyl
- N-Ac-(2S,3S)-Ile
- N-ACETYL-L-ILE
- Isoleucine,N-acetyl-, L- (6CI,7CI,8CI)
- N-Acetylisoleucine
- NSC203807
- NSC-203807
- L-Isoleucine, N-acetyl-
- DTXSID101314843
- Isoleucine, N-acetyl-, D-
- CHEBI:21555
- EN300-208309
- P9CL0Y0BVZ
- CS-W017551
- Isoleucine, N-acetyl-, L-
- N-acetyl-isoleucine
- EINECS 221-364-9
- N-Acetylisoleucine, L-
- UNII-P9CL0Y0BVZ
- DS-16115
- CHEMBL1221841
- (2S,3S)-2-acetamido-3-methylpentanoicacid
- NSC 203807
- Acetyl isoleucine
- FD3080
- Z98656805
- HY-W016835
- AKOS016843252
- (+)-N-ACETYL-L-ISOLEUCINE
- J-018133
- 3077-46-1
- SCHEMBL359065
- MFCD00066072
- Q27109404
- Ac-Ile-OH, AldrichCPR
- N-alpha-Acetyl-L-isoleucine
- Isoleucine, N-acetyl-, DL-
- Alloisoleucine, N-acetyl-
- NSC203806
- MFCD00136538
- EN300-297257
- FT-0634645
- NSC-203442
- N-(1-Hydroxyethylidene)isoleucine
- NSC-203806
- CHEBI:84056
- 2-ACETAMIDO-3-METHYL-PENTANOIC ACID
- 2-(acetylamino)-3-methylpentanoic acid
- 2460646-17-5
- NSC203442
- SY110321
- N-Acetyl-DL-alloisoleucine
- N-acetyl-DL-isoleucine
- NSC-203805
- 19764-31-9
- AKOS000133806
- NS00015234
- DL-acetylalloisoleucine
- SY025916
- SCHEMBL428458
- Q27157432
- 33601-90-0
- Oprea1_237024
- DL-Alloisoleucine, N-acetyl-
- 20257-17-4
- FT-0693014
- NSC203805
- DTXSID20942377
- N-ACETYL-D-(allo)-ISOLEUCINE
- JDTWZSUNGHMMJM-UHFFFAOYSA-N
- 2-acetamido-3-methylpentanoic acid
- CS-11590
- (2S,3S)-2-acetamido-3-methyl-pentanoic acid
- 221-364-9
- DTXCID601744766
- FA47432
-
- MDL: MFCD00066072
- Inchi: 1S/C8H15NO3/c1-4-5(2)7(8(11)12)9-6(3)10/h5,7H,4H2,1-3H3,(H,9,10)(H,11,12)/t5-,7-/m0/s1
- InChI Key: JDTWZSUNGHMMJM-FSPLSTOPSA-N
- SMILES: OC([C@H]([C@@H](C)CC)NC(C)=O)=O
Computed Properties
- Exact Mass: 173.10500
- Monoisotopic Mass: 173.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- Density: 1.0690
- Boiling Point: 369.7℃ at 760 mmHg
- PSA: 66.40000
- LogP: 1.01270
(2S,3S)-2-Acetamido-3-methylpentanoic acid Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(2S,3S)-2-Acetamido-3-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A192295-50mg |
N-Acetylisoleucine |
3077-46-1 | 50mg |
$ 63.00 | 2023-09-09 | ||
| TRC | A192295-100mg |
N-Acetylisoleucine |
3077-46-1 | 100mg |
$ 87.00 | 2023-09-09 | ||
| TRC | A192295-500mg |
N-Acetylisoleucine |
3077-46-1 | 500mg |
$ 155.00 | 2023-09-09 | ||
| Chemenu | CM252092-500g |
(2S,3S)-2-Acetamido-3-methylpentanoic acid |
3077-46-1 | 97% | 500g |
$224 | 2021-06-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N800751-5g |
N-Acetyl-L-Isoleucine |
3077-46-1 | 98% | 5g |
¥38.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N800751-25g |
N-Acetyl-L-Isoleucine |
3077-46-1 | 98% | 25g |
¥120.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N800751-100g |
N-Acetyl-L-Isoleucine |
3077-46-1 | 98% | 100g |
¥446.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N800751-500g |
N-Acetyl-L-Isoleucine |
3077-46-1 | 98% | 500g |
¥1,776.00 | 2022-09-01 | |
| Apollo Scientific | OR19559-5g |
N-Acetyl-L-isoleucine |
3077-46-1 | 98+% | 5g |
£17.00 | 2025-03-21 | |
| Apollo Scientific | OR19559-25g |
N-Acetyl-L-isoleucine |
3077-46-1 | 98+% | 25g |
£23.00 | 2025-03-21 |
(2S,3S)-2-Acetamido-3-methylpentanoic acid Related Literature
-
Ya-Nong Wang,Xu-Qing Guo,Xiao-Han Zhu,Rui Zhong,Li-Hua Cai,Xiu-Feng Hou Chem. Commun. 2012 48 10437
-
Zhen-Kang Wen,Yun-He Xu,Teck-Peng Loh Chem. Sci. 2013 4 4520
-
Denan Sun,Bijin Li,Jingbo Lan,Quan Huang,Jingsong You Chem. Commun. 2016 52 3635
-
Nuchareenat Wiratpruk,Guneet K. Bindra,Alex Hamilton,Mark D. Hulett,Peter J. Barnard Dalton Trans. 2022 51 7630
-
M. L. Di Gioia,A. Barattucci,P. Bonaccorsi,A. Leggio,L. Minuti,E. Romio,A. Temperini,C. Siciliano RSC Adv. 2014 4 2678
3077-46-1 ((2S,3S)-2-Acetamido-3-methylpentanoic acid) Related Products
- 99-15-0(Acetylleucine)
- 1188-21-2(N-Acetyl-L-(-)-leucine)
- 1188-37-0(N-Acetyl-L-glutamic acid)
- 96-81-1(N-Acetyl-L-valine)
- 19146-55-5(N-Acetyl-D-glutamic Acid)
- 19461-38-2(N-Glycyl-L-isoleucine)
- 2490-97-3(Aceglutamide)
- 5817-08-3(2-Acetamidopentanedioic acid)
- 6113-61-7(N-Formyl-L-leucine)
- 3067-19-4(N-Acetyl-DL-Valine)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent